Cas no 2137829-22-0 (2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide)

• Product Name: 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide
• CAS No: 2137829-22-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6021722
• PubChem ID: 165873177
• Update Time: 2025-06-10

2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-804226
• 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide
• 2137829-22-0

• Inchi： 1S/C10H18N4O/c1-3-4-8(2)13-10(15)6-14-5-9(11)12-7-14/h5,7-8H,3-4,6,11H2,1-2H3,(H,13,15)
• InChI Key： BJKXCCCBGJDOIE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(=C1)N)NC(C)CCC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide

Comprehensive Overview of 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide (CAS No. 2137829-22-0)

The compound 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide (CAS No. 2137829-22-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and an acetamide moiety, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential to modulate biological pathways, given its amino and amide functional groups, which are critical for interactions with proteins and nucleic acids.

In recent years, the demand for novel heterocyclic compounds like 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's imidazole core is a common motif in many FDA-approved drugs, underscoring its pharmacological relevance. Users searching for "imidazole derivatives in drug development" or "CAS 2137829-22-0 applications" will find this compound particularly intriguing due to its structural versatility and potential therapeutic benefits.

From a synthetic chemistry perspective, the preparation of 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide involves multi-step organic reactions, often requiring protecting group strategies and catalyzed coupling techniques. The compound's pentan-2-yl side chain introduces lipophilicity, which can enhance membrane permeability—a key consideration in bioavailability optimization. This aligns with the growing interest in "improving drug absorption" and "small molecule pharmacokinetics," topics frequently explored in academic and industrial research.

The 4-amino-1H-imidazol-1-yl segment of the molecule is another area of focus, as it may participate in hydrogen bonding and metal coordination, expanding its utility in chelation therapy or enzyme cofactor design. Such properties are increasingly relevant in discussions about "metal-binding pharmaceuticals" and "enzyme inhibitor design," reflecting broader trends in medicinal chemistry.

Analytical characterization of 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, a priority for researchers investigating "analytical validation of novel compounds" or "QC in pharmaceutical synthesis." The compound's CAS No. 2137829-22-0 serves as a unique identifier in chemical databases, facilitating literature reviews and patent searches.

Beyond its pharmaceutical potential, 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide may also find applications in material science, particularly in designing functional polymers or supramolecular assemblies. Its hydrogen-bonding capacity and aromatic stacking properties could contribute to innovations in "smart materials" and "nanotechnology," aligning with cross-disciplinary research interests.

In summary, 2-(4-amino-1H-imidazol-1-yl)-N-(pentan-2-yl)acetamide (CAS No. 2137829-22-0) represents a multifaceted compound with broad scientific appeal. Its structural features and functional groups make it a valuable subject for studies in drug design, chemical biology, and advanced materials. As research continues to uncover its full potential, this compound is poised to remain a topic of interest in both academic and industrial settings.